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Compound of Interest

Compound Name: Hierochin D

Cat. No.: B1180515 Get Quote

Disclaimer: The following guidelines are based on available safety data for Heroin and its

deuterated analogs, as no specific information for "Hierochin D" was found. It is presumed that

"Hierochin D" is a synonym or closely related to these substances. Researchers must consult

their institution's specific safety protocols and local regulations before handling and disposal.

Proper disposal of Hierochin D is critical to ensure the safety of laboratory personnel and to

prevent environmental contamination. This potent compound is classified as highly toxic and is

a regulated substance. Adherence to strict disposal protocols is mandatory.

Hazard Summary and Physical Properties
Hierochin D, treated here as equivalent to Heroin, is a highly hazardous substance. The

primary routes of exposure are oral ingestion, dermal contact, and inhalation, all of which can

be fatal.[1][2] It is not flammable and does not present an explosion hazard.[1][2]
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Property Data

Appearance Solid

CAS Number 561-27-3 (for Heroin)

Molecular Formula C₂₁H₂₃NO₅

Acute Toxicity
Fatal if swallowed, in contact with skin, or if

inhaled.[2]

Incompatible Materials Strong oxidizing agents

Decomposition No dangerous decomposition products known.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to mitigate the risks associated with handling

Hierochin D. The following table outlines the minimum required PPE.

PPE Category Specification

Hand
Impermeable and resistant gloves (e.g., nitrile

rubber).

Body
Disposable suit to be immediately removed if

soiled.[3]

Respiratory

In case of brief exposure or low pollution, a

respiratory filter device. For intensive or longer

exposure, use a self-contained breathing

apparatus.

Eye Safety glasses with side shields or goggles.

Step-by-Step Disposal Procedure
The disposal of Hierochin D and its contaminated materials must be handled as hazardous

and controlled substance waste.
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Segregation: All materials that have come into contact with Hierochin D, including unused

product, contaminated labware (e.g., vials, syringes, pipette tips), and used PPE, must be

segregated from general laboratory waste.

Containerization:

Place all solid waste into a designated, leak-proof, and clearly labeled hazardous waste

container. For substances regulated by the DEA, this often involves specific containers for

controlled substances.[4]

Hazardous waste pharmaceuticals are typically collected in black containers.[4]

Labeling: The hazardous waste container must be labeled with:

The words "Hazardous Waste"

The name of the chemical (Hierochin D / Heroin)

The specific hazards (e.g., "Highly Toxic")

The date of accumulation

Storage: Store the sealed waste container in a secure, designated hazardous waste

accumulation area, away from incompatible materials.

Final Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal

company. As a controlled substance, the disposal must comply with DEA regulations.[5]

The following diagram illustrates the workflow for the proper disposal of Hierochin D.
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Hierochin D Disposal Workflow

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate: Immediately evacuate all non-essential personnel from the affected area.

Ventilate: Ensure the area is well-ventilated.
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Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect: Carefully collect the absorbent material and spilled substance and place it in a

designated hazardous waste container.

Decontaminate: Clean the spill area with an appropriate decontaminating solution.

Dispose: Dispose of all contaminated materials as hazardous waste.

The logical relationship for spill management is outlined in the diagram below.

Spill Occurs
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Ensure Ventilation

Contain Spill
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Hierochin D Spill Response

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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